![molecular formula C12H12F2N2OS B1453266 4,6-Difluoro-2-(piperidin-4-yloxy)-1,3-benzothiazole CAS No. 1283108-95-1](/img/structure/B1453266.png)
4,6-Difluoro-2-(piperidin-4-yloxy)-1,3-benzothiazole
Overview
Description
4,6-Difluoro-2-(piperidin-4-yloxy)-1,3-benzothiazole, otherwise known as DFBT, is a heterocyclic compound that has a wide range of applications in the field of science. It is an important precursor for the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. DFBT has been studied extensively, and its unique properties have been utilized in various research applications.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds derived from benzothiazole structures, including those with piperidine moieties, have been synthesized and shown to possess antimicrobial activities. For example, benzothiazole derivatives synthesized using amino substituted benzothiazoles and piperazine or piperidine have been evaluated for their antimicrobial properties against various bacterial and fungal strains, demonstrating variable and modest activities (Patel, Agravat, & Shaikh, 2011). Similar studies have synthesized benzothiazole derivatives with antimicrobial activities, highlighting the potential of benzothiazole-based compounds in antimicrobial research (Patel & Agravat, 2007).
Antitumor and Anti-inflammatory Applications
Benzothiazole derivatives, including those with modifications in the piperidine ring, have been evaluated for their antitumor properties. For instance, fluoro-substituted benzothiazoles have shown promising cytotoxic activities in vitro against certain cancer cell lines, indicating their potential as antitumor agents (Hutchinson et al., 2001). Additionally, some benzothiazole and benzoxazole derivatives have demonstrated significant anti-breast cancer activity, further supporting the therapeutic potential of these compounds in oncology research (Abdelgawad et al., 2013).
Mechanism of Action
Target of Action
The primary target of 4,6-Difluoro-2-(piperidin-4-yloxy)-1,3-benzothiazole is the G-protein coupled receptor 40 (GPR40) . GPR40 is a receptor that plays a crucial role in the regulation of insulin secretion and could be a potential therapeutic target for the treatment of type 2 diabetes .
Mode of Action
this compound acts as an agonist of GPR40 . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to GPR40, activating the receptor and triggering a series of biochemical reactions .
Biochemical Pathways
Upon activation of GPR40, a cascade of biochemical reactions is initiated, leading to the stimulation of glucose and lipid metabolism in insulin-sensitive tissues, which are muscle, liver, and adipose tissues . This results in increased uptake, oxidation, and storage of glucose in muscle, and repression of lipolysis in adipose tissue and of glucose production and secretion in the liver .
Result of Action
The activation of GPR40 by this compound leads to improved insulin sensitivity and glucose homeostasis . This can be beneficial in the treatment of type 2 diabetes mellitus and conditions often associated with this disease, including obesity and lipid disorders, such as mixed or diabetic dyslipidemia, hyperlipidemia, hypercholesterolemia, and hypertriglyceridemia .
properties
IUPAC Name |
4,6-difluoro-2-piperidin-4-yloxy-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2N2OS/c13-7-5-9(14)11-10(6-7)18-12(16-11)17-8-1-3-15-4-2-8/h5-6,8,15H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBLUNSORIJKFNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=NC3=C(C=C(C=C3S2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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